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Compound Name: Tefzel

Cat. No.: B1215275 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals minimize

sample carryover when using Tefzel® (ETFE) injection valves and tubing in their

chromatography systems.

Troubleshooting Guides & FAQs
Q1: What is sample carryover and how do I identify it?

A1: Sample carryover is the appearance of a previously injected analyte in the chromatogram

of a subsequent analysis, such as a blank or another sample.[1][2] It can lead to inaccurate

quantification and false-positive results.[3] You can identify carryover by injecting a blank

solvent immediately after a high-concentration sample and observing any unexpected peaks at

the analyte's retention time.[1][2]

There are two main types of carryover:

Classic or Dilution Carryover: This is the most common type, where a small amount of the

previous sample is trapped in the system and is gradually washed out with subsequent

injections. This results in progressively smaller peaks in consecutive blank injections.[4]

Adsorption Carryover: This occurs when sample molecules adhere to the surfaces of the flow

path, such as the injection valve rotor seal or tubing walls.[2][5] This type of carryover may

decrease more slowly with blank injections.[2][5]
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Q2: What are the common causes of sample carryover in systems with Tefzel® components?

A2: While Tefzel® is known for its excellent chemical resistance, carryover can still occur.[6][7]

Common causes include:

Inadequate Cleaning: The wash solvent may not be strong enough to fully dissolve and

remove the analyte from the surfaces of the Tefzel® tubing and valve.[1]

Sample Adsorption: Although Tefzel® is relatively inert, some hydrophobic or "sticky"

compounds can still adsorb to its surface.[2][5]

Mechanical Issues: Scratches or worn seals within the injection valve can create dead

volumes where the sample can be trapped.[8] Poorly seated tubing connections can also

create voids that contribute to carryover.[9]

Contaminated Solvents: The blank or wash solvent itself may be contaminated with the

analyte.[10]

Column Overload: Injecting too much sample can lead to carryover from the column itself.

[11]

Q3: How can I troubleshoot and reduce carryover in my system?

A3: A systematic approach is key to identifying and eliminating the source of carryover. The

following workflow can guide your troubleshooting efforts:
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A systematic workflow for troubleshooting sample carryover.
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Q4: What are the best practices for cleaning Tefzel® injection valves and tubing?

A4: Effective cleaning is crucial for minimizing carryover. Here are some best practices:

Choose an Appropriate Wash Solvent: The wash solvent should be strong enough to

dissolve the analyte completely.[1] For hydrophobic compounds, a strong organic solvent is

often effective.[11] For ionic compounds, using a wash solution with counterions can help

suppress adsorption.[11]

Optimize Wash Volume and Time: Increasing the volume of the wash solvent and the

duration of the wash cycle can significantly reduce carryover.

Use a Multi-Solvent Wash: For complex samples, a single wash solvent may not be

sufficient. Using a sequence of different solvents (e.g., a strong organic solvent followed by

the mobile phase) can be more effective.[11]

Regularly Replace Wash Solvents: To prevent contamination, wash solvents should be

replaced regularly, and the reservoirs should be cleaned.[11]

Q5: How does Tefzel® compare to PEEK for sample carryover?

A5: Both Tefzel® (ETFE) and PEEK are popular choices for HPLC tubing and valve

components due to their chemical resistance and mechanical properties.[3]

Tefzel® (ETFE): Offers excellent chemical resistance to a wide range of solvents, including

acids, bases, and organic solvents.[6][7] It is a good general-purpose material.

PEEK (Polyether Ether Ketone): Also has broad chemical resistance and is known for its

smooth internal surface, which can help minimize sample interaction and carryover.[3] It is

often preferred for bio-inert applications to prevent metal ion leaching that can occur with

stainless steel.[9] The use of PEEK injector rotor seals can reduce problems of adsorption of

hydrophobic compounds.[2][5]

While direct quantitative comparisons of carryover are not readily available, the choice between

Tefzel® and PEEK may depend on the specific analytes and application. For highly "sticky" or

hydrophobic compounds, PEEK might offer an advantage due to its surface properties.
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Data on Carryover Reduction Strategies
The following table summarizes quantitative data on the effectiveness of various cleaning and

carryover reduction techniques.

Analyte(s)
Carryover Reduction
Method

Result

Caffeine
Two wash steps in partial loop

mode.

Carryover reduced to under

0.005%.[4]

Chlorhexidine
Two wash steps in all injection

modes.

Carryover reduced to less than

0.005%.[4]

Caffeine and Chlorhexidine
Three wash steps (750 µL total

volume).

Carryover reduced to less than

0.003%.[4]

Caffeine and Chlorhexidine

Extended wash with

isopropanol (1500 µL) and

mobile phase (1500 µL).

Carryover reduced to 0.0003%

in partial loop injection mode.

[4]

"Sticky" Compounds Dynamic column flushing.
Column-related carryover

reduced by 52.3-94.4%.[2][10]

Coumarin 'Double' needle wash setting.
1.2x reduction in carryover

compared to 'normal' setting.

Quetiapine Fumarate 'Double' needle wash setting.
1.5x reduction in carryover

compared to 'normal' setting.

Coumarin
'Extended' needle wash

setting.

2.5x reduction in carryover

compared to 'normal' setting.

Quetiapine Fumarate
'Extended' needle wash

setting.

2.7x reduction in carryover

compared to 'normal' setting.

Experimental Protocols
Protocol 1: Standard Injection Valve and Tubing Wash
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Objective: To perform a routine wash of the injection valve and associated Tefzel® tubing to

minimize carryover between samples.

Materials:

HPLC-grade wash solvent (e.g., a strong organic solvent like isopropanol or acetonitrile, or a

custom solvent known to dissolve the analyte).

HPLC system with the Tefzel® injection valve and tubing to be cleaned.

Procedure:

Replace the mobile phase with the chosen wash solvent.

Purge the system with the wash solvent for at least 10-15 minutes at a moderate flow rate

(e.g., 1-2 mL/min) to ensure all lines are filled with the cleaning solution.

Perform a series of blank injections (at least 5-10) using the wash solvent as the sample.

This will cycle the injection valve and flush the sample loop and needle.

After the wash cycle, replace the wash solvent with the mobile phase.

Equilibrate the system with the mobile phase until a stable baseline is achieved.

Inject a blank to confirm that the carryover has been eliminated.

Protocol 2: "Extended" or Dual-Solvent Wash for Stubborn Carryover

Objective: To remove strongly adsorbed or "sticky" compounds from the injection system using

a two-solvent wash protocol.

Materials:

Two different HPLC-grade wash solvents:

Solvent A: A strong, non-aqueous solvent (e.g., Isopropanol).
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Solvent B: The initial mobile phase or an aqueous solution compatible with the mobile

phase.

HPLC system.

Procedure:

Replace the current mobile phase with Solvent A.

Purge the system with Solvent A for 10-15 minutes.

Perform 5-10 blank injections using Solvent A.

Replace Solvent A with Solvent B.

Purge the system with Solvent B for 10-15 minutes to remove all of Solvent A.

Perform 5-10 blank injections with Solvent B.

Replace Solvent B with the analytical mobile phase.

Equilibrate the system until a stable baseline is achieved.

Inject a blank to verify the removal of carryover.

Dual-Solvent Wash Protocol

Start
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Solvent A

(e.g., Isopropanol)

Inject Blank
(Solvent A)
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Logical relationship of steps in a dual-solvent wash protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chromatographyonline.com [chromatographyonline.com]

2. academic.oup.com [academic.oup.com]

3. chromtech.com [chromtech.com]

4. lcms.cz [lcms.cz]

5. Difference in HPLC peek tubing - Chromatography Forum [chromforum.org]

6. waters.com [waters.com]

7. Cleaning Method Validation Protocol for Pharmaceutical Equipments | Pharmaguideline
[pharmaguideline.com]

8. technotes.alconox.com [technotes.alconox.com]

9. chromtech.com [chromtech.com]

10. A novel dynamic flush method to reduce column-related carryover - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Minimizing HPLC Carryover | Lab Manager [labmanager.com]

To cite this document: BenchChem. [Technical Support Center: Minimizing Sample
Carryover in Tefzel® Injection Valves and Tubing]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1215275#minimizing-sample-carryover-
in-tefzel-injection-valves-and-tubing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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